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Compound of Interest

Compound Name: 1-(2-Bromoethyl)-2-nitrobenzene

Cat. No.: B107829 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This guide provides essential, immediate safety and logistical information for the

disposal of 1-(2-Bromoethyl)-2-nitrobenzene, a compound requiring careful management due

to its hazardous properties.

Core Safety and Handling Principles
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for 1-(2-Bromoethyl)-2-nitrobenzene and adhere to all local, state, and federal

regulations. This compound is classified as a hazardous substance, and its disposal is

governed by regulations such as the Resource Conservation and Recovery Act (RCRA) in the

United States, which mandates a "cradle-to-grave" management approach for hazardous

waste.[1][2]

Key Hazard Information:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3]

Irritation: Causes skin and serious eye irritation.[3][4]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.[3]
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Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat, must be worn at all times when handling this compound. All operations

should be conducted in a well-ventilated area or a chemical fume hood.[5]

Quantitative Data for Waste Management
The following table summarizes key quantitative parameters that must be considered for the

disposal of 1-(2-Bromoethyl)-2-nitrobenzene. Note that specific limits and requirements can

vary significantly based on jurisdictional regulations.

Parameter Guideline Value
Regulatory
Framework

Citation

EPA Hazardous

Waste Number

Varies based on

characteristics (e.g.,

D001, D002)

40 CFR Part 261 [6]

Generator Category

Based on monthly

hazardous waste

generation

40 CFR Part 262 [2]

< 100 kg/month (Very

Small Quantity

Generator)

100-1000 kg/month

(Small Quantity

Generator)

> 1000 kg/month

(Large Quantity

Generator)

Container Labeling

"Hazardous Waste"

with accumulation

start date

40 CFR 262.15-17 [6]

On-site Accumulation

Time Limit

Varies by generator

status (e.g., up to 180

days for SQGs)

40 CFR 262.15-17 [6]
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Step-by-Step Disposal Protocol
The primary recommended disposal method for 1-(2-Bromoethyl)-2-nitrobenzene is through

a licensed chemical destruction facility, often involving controlled incineration with flue gas

scrubbing to neutralize hazardous decomposition products like nitrogen oxides and hydrogen

bromide gas.[3][7]

Methodology:

Waste Identification and Segregation:

Identify 1-(2-Bromoethyl)-2-nitrobenzene waste and do not mix it with other waste

streams.[8]

Characterize the waste to determine if it meets the criteria for hazardous waste as defined

by the EPA or local regulations.[6][9]

Containerization:

Use a dedicated, properly labeled, and sealed container for the accumulation of 1-(2-
Bromoethyl)-2-nitrobenzene waste. The container must be compatible with the chemical.

Label the container with "Hazardous Waste," the chemical name, and the accumulation

start date.

Storage:

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials such as strong oxidizing agents.[3]

Ensure the storage area has secondary containment to manage potential spills.

Arranging for Disposal:

Contact a licensed hazardous waste disposal company to arrange for pickup and

transport.
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Provide the disposal company with the SDS and any other relevant information about the

waste.

Complete a hazardous waste manifest, which tracks the waste from the point of

generation to its final disposal facility.[6]

Decontamination of Empty Containers:

Empty containers that held 1-(2-Bromoethyl)-2-nitrobenzene must be handled as

hazardous waste unless they are triple-rinsed.[7]

The rinsate from the cleaning process must be collected and disposed of as hazardous

waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-(2-
Bromoethyl)-2-nitrobenzene.
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Start: 1-(2-Bromoethyl)-2-nitrobenzene
for Disposal

Identify as Hazardous Waste
(per 40 CFR Part 261)

Segregate from Non-Hazardous Waste

Properly Label and Containerize

Store in Designated Area

Contact Licensed Hazardous
Waste Disposal Vendor

Prepare Hazardous Waste Manifest

Licensed Vendor Transports Waste

Dispose via Incineration or at a
Permitted TSD Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of 1-(2-Bromoethyl)-2-nitrobenzene.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of 1-
(2-Bromoethyl)-2-nitrobenzene, protecting both personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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